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Compound of Interest

Diphenylammonium
Compound Name:
Trifluoromethanesulfonate

Cat. No.: B063943

This guide provides comprehensive safety protocols and technical information for researchers,
scientists, and drug development professionals working with Diphenylammonium
Trifluoromethanesulfonate (DPAT). The following sections detail hazard identification,
handling procedures, emergency measures, and toxicological data to ensure safe laboratory
practices.

Chemical Identification and Properties

e Chemical Name: Diphenylammonium Trifluoromethanesulfonate

Synonyms: DPAT, Diphenylammonium triflate[1]

CAS Number: 164411-06-7[1][2][3]

Molecular Formula: C13H12F3NO3S[1]

Physical Form: Solid[3]

Hazard Identification and Classification

Diphenylammonium Trifluoromethanesulfonate is classified as a hazardous substance. The
primary hazards are skin, eye, and respiratory irritation.[1][2] The signal word for this chemical
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is "Warning".[1][2][3][4]

Table 1: GHS Hazard Statement Summary

Hazard Code Hazard Statement Source Citation
H302 Harmful if swallowed [4]

H315 Causes skin irritation [1112]

H319 Causes serious eye irritation [11[2]

H332 Harmful if inhaled [4]

H335 May cause respiratory irritation  [1][3][4]

Personal Protective Equipment (PPE) and
Engineering Controls

Proper protective measures are critical to minimize exposure risk.

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[2] Ensure that eyewash stations and safety showers are readily accessible.[5]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][2]

Skin Protection: Compatible, chemical-resistant gloves (e.g., nitrile rubber) must be worn.[1]
[2] A lab coat or protective clothing is required to prevent skin contact.[1]

Respiratory Protection: If dust is generated or ventilation is inadequate, a government-
approved respirator should be used.[6] Avoid breathing dust, fumes, or vapors.[1]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is essential.
e Handling:

o Avoid contact with skin, eyes, and clothing.[2][7]
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o Avoid the formation of dust and aerosols.[7][3]
o Wash hands and skin thoroughly after handling.[1][2][9]
o Do not eat, drink, or smoke in the work area.[7]

o All equipment used when handling the product should be grounded.[7]

o Storage:

o Store in a cool, dry, and well-ventilated place.[2][5]

[e]

Keep the container tightly closed.[1][2]

o

Store locked up.[1]

[¢]

It is recommended to store under an inert atmosphere at room temperature.[3][4]

[¢]

Store away from incompatible materials such as strong oxidizing agents and acids.[7][9]

First-Aid and Emergency Procedures

Immediate and appropriate first-aid measures are crucial in the event of exposure.

Table 2: First-Aid Measures
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Exposure Route First-Aid Protocol Source Citation

Move the person to fresh air. If
breathing is difficult, administer
) oxygen. If the person is not
Inhalation ) ) o [1][2]I5]
breathing, give artificial
respiration and seek

immediate medical attention.

Immediately take off all
contaminated clothing. Wash
. the affected area with plenty of
Skin Contact o [1]1[2][9]
soap and water. If skin irritation
occurs, get medical advice or

attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
Eye Contact ) o [1112119]
easy to do. Continue rinsing. If
eye irritation persists, seek

medical advice or attention.

Do not induce vomiting. Clean
mouth with water and consult a

Ingestion physician. Never give anything  [5][8][9]
by mouth to an unconscious

person.

» Note for First Aiders: First aiders should protect themselves from exposure. Always show the
Safety Data Sheet (SDS) to the attending medical professional.[3]

Emergency Workflow: Chemical Spill Response
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Spill of Diphenylammonium

Trifluoromethanesulfonate Detected

Evacuate Immediate Area
Alert Others

;

Assess Spill Size & Risk

/ .
,/Ensure proper protection

. Minor & Controllable Major or Uncontrolled
before proceeding

Wear Full PPE:
- Chemical Goggles
- Resistant Gloves SINEURSTI
- Lab Coat
- Respirator (if dusty)

Large Spill

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Contact Emergency Services &
EH&S Department

Carefully sweep or scoop up material
into a suitable, labeled container
for waste disposal. Avoid raising dust.

Clean spill area with soap and water.
Ventilate the area.

Dispose of waste according to
institutional and local regulations.

Decontaminate & Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of DPAT.
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Toxicological and Ecotoxicological Information

The chemical, physical, and toxicological properties of Diphenylammonium

Trifluoromethanesulfonate have not been thoroughly investigated.[9] The available data is

summarized below.

Table 3: Summary of Toxicological Data

Effect

Observation

Source Citation

Acute Oral Toxicity

Acute toxicity estimate (Oral) -
2,501 mg/kg. This value is
based on a (Q)SAR approach.

[°]

Acute Inhalation Toxicity

No data available. Harmful if
inhaled (H332) is listed as a
hazard.

[4119]

Acute Dermal Toxicity

No data available.

[9]

Skin Corrosion/Irritation

Causes skin irritation. This is

based on a (Q)SAR approach.

[9]

Eye Damage/Irritation

Causes serious eye irritation.
This is based on a (Q)SAR

approach.

[9]

Carcinogenicity

No component of this product
at levels greater than or equal
to 0.1% is identified as a
carcinogen by IARC, NTP, or
OSHA.

[°]

Germ Cell Mutagenicity

No data available.

[9]

Reproductive Toxicity

No data available.

[9]

» Ecotoxicity: Limited data is available. It is advised to prevent the substance from entering

drains or waterways.[7]
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Disposal Considerations

Dispose of contents and containers in accordance with all applicable local, state, and federal
regulations.[1] Material should be disposed of at an approved waste disposal plant. It may be
possible to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[6]

Experimental Protocols Cited

The information presented in this guide is aggregated from publicly available Safety Data
Sheets (SDS). These documents do not contain detailed experimental methodologies. For
specific experimental protocols involving the use of Diphenylammonium
Trifluoromethanesulfonate, professionals should consult peer-reviewed scientific literature
and conduct a thorough risk assessment before beginning any new procedure. The provided
data is intended to establish a baseline for safe laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Diphenylammonium Trifluoromethanesulfonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b063943#safety-precautions-for-
handling-diphenylammonium-trifluoromethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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